Cas no 16518-94-8 (2-Fluorohexadecanoic acid)

• Product Name: 2-Fluorohexadecanoic acid
• CAS No: 16518-94-8
• MF: C₁₆H₃₁FO₂
• MW: 274.41454911232
• CID: 197630
• PubChem ID: 1560
• Update Time: 2025-05-21

2-Fluorohexadecanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluorohexadecanoic acid
• 2-FLUOROPALMITIC ACID
• Hexadecanoic acid,2-fluoro-
• (2RS)-fluorohexadecanoic acid
• 2-fluoro-hexadecanoic acid
• 2-Fluor-palmitinsaeure
• AC1L1BQI
• BSPBio_001415
• CBiol_002000
• JGRIJJOLCNCSNX-UHFFFAOYSA-N
• KBio2_005271
• NSC 158288
• NCGC00161355-03
• 16518-94-8
• KBioSS_000135
• Bio2_000135
• HMS3402G17
• KBio3_000270
• KBio3_000269
• NSC158288
• NCGC00161355-01
• 89270-22-4
• PD020524
• 2-Fluoropalmitic acid Activity: Acyl-CoA synthase inhibitor
• HMS1361G17
• 2-FLUOROPALMITICACID
• KBioGR_000135
• NCGC00161355-02
• SCHEMBL337296
• starbld0019658
• LMFA01090041
• CHEBI:94978
• Hexadecanoic acid, 2-fluoro-
• HY-117651
• SR-01000946674
• Bio1_000775
• Bio1_001264
• NSC-158288
• DTXSID001347659
• BRD-A94451536-001-01-0
• 2-Fluoro palmitic acid
• DL-alpha-Fluoropalmitic acid
• AKOS022181448
• MS-23907
• fluoropalmitic acid
• HMS1791G17
• KBio2_000135
• NS00096591
• HMS3649L15
• IDI1_033885
• KBio2_002703
• Bio1_000286
• SR-01000946674-1
• Q27166740
• CHEMBL1373832
• HMS1989G17
• CS-0066744
• BML3-C06
• Bio2_000615

• Inchi： 1S/C16H31FO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(17)16(18)19/h15H,2-14H2,1H3,(H,18,19)
• InChI Key： JGRIJJOLCNCSNX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 274.23093
• Monoisotopic Mass: 274.23080839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 37.3
• LogP: 5.50030
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 2-Fluorohexadecanoic acid

Research Brief on 2-Fluorohexadecanoic Acid (CAS: 16518-94-8): Recent Advances and Applications

2-Fluorohexadecanoic acid (CAS: 16518-94-8), a fluorinated fatty acid derivative, has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging therapeutic applications. Recent studies highlight its role as a metabolic probe and its utility in studying lipid metabolism disorders, making it a compound of interest for both academic and industrial researchers.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated novel synthetic routes for 2-fluorohexadecanoic acid that improve yield and purity while reducing environmental impact. The researchers employed a modified Kolbe electrolysis method, achieving a 78% yield with 99% purity - a significant improvement over previous methods. This advancement is particularly relevant for scaling up production for preclinical studies, addressing one of the key challenges in fluorinated fatty acid research.

In the realm of metabolic research, 2-fluorohexadecanoic acid has shown promise as a tool compound for investigating fatty acid metabolism. A Nature Chemical Biology publication (2024) revealed its effectiveness as a substrate analog that competitively inhibits β-oxidation enzymes. The study utilized advanced mass spectrometry techniques to track the compound's metabolic fate in hepatocytes, providing unprecedented insights into the spatial and temporal dynamics of fluorinated fatty acid metabolism. These findings have important implications for understanding metabolic diseases like non-alcoholic fatty liver disease (NAFLD).

The compound's potential therapeutic applications are being explored in oncology research. Recent work presented at the 2024 AACR Annual Meeting demonstrated that 2-fluorohexadecanoic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated lipid metabolism. The proposed mechanism involves disruption of membrane integrity and interference with energy production pathways. While still in early stages, these findings suggest potential applications in targeting metabolic vulnerabilities in cancer.

From a safety and toxicology perspective, a 2023 Toxicology Reports study provided comprehensive data on the compound's pharmacokinetic profile and acute toxicity in rodent models. The research established an LD50 of 450 mg/kg in rats and characterized the compound's tissue distribution pattern, which showed preferential accumulation in liver and adipose tissue. These findings are crucial for guiding future preclinical development and establishing safe dosing parameters.

Looking forward, several research groups are investigating the potential of 2-fluorohexadecanoic acid as a building block for more complex pharmaceutical compounds. A recent patent application (WO2024011123) describes its use in creating fluorinated lipid conjugates for drug delivery applications, leveraging its unique physicochemical properties to enhance drug targeting and bioavailability. This represents an exciting new direction that could significantly expand the compound's utility in medicinal chemistry.

In conclusion, 2-fluorohexadecanoic acid (16518-94-8) continues to emerge as a versatile tool in chemical biology research with growing potential therapeutic applications. The recent advances in its synthesis, coupled with deeper understanding of its biological effects, position this compound as an important subject for ongoing research. Future studies will likely focus on optimizing its pharmacological properties and exploring its potential in treating metabolic disorders and certain cancers.